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Compound of Interest

Compound Name:
1-Bromo-2-

(bromomethyl)naphthalene

Cat. No.: B1265571 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-(bromomethyl)naphthalene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Bromo-2-
(bromomethyl)naphthalene, a compound utilized in various research and development

applications. Due to its hazardous nature, strict adherence to the following protocols is

essential to ensure personnel safety and a compliant laboratory environment.

Hazard Identification and Classification
1-Bromo-2-(bromomethyl)naphthalene is classified as a hazardous chemical. It is known to

be a potent alkylating agent and is corrosive.[1] The primary routes of exposure are inhalation

of dust, skin contact, and eye contact.[1]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3]

H315: Causes skin irritation.[2]

H317: May cause an allergic skin reaction.[1]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

This compound is also a lachrymator, meaning it can induce tearing.[1] Some evidence

suggests that similar bromomethylnaphthalene derivatives may have mutagenic properties.[1]

Quantitative Data
Comprehensive toxicological data for 1-Bromo-2-(bromomethyl)naphthalene is not readily

available. Therefore, it should be handled with extreme caution, assuming high toxicity.

Property Value Reference

Molecular Formula C₁₁H₈Br₂ [2]

Molecular Weight 299.99 g/mol [2]

Appearance Powder

GHS Pictograms Danger [2]

Storage Temperature 2-8°C

Incompatibilities

Oxidizing agents, bases,

alcohols, amines, steel,

moisture

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the primary defense against exposure. The following

equipment is mandatory when handling 1-Bromo-2-(bromomethyl)naphthalene:
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Protection Type Specific Equipment Standard/Specification

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

A lab coat (flame-retardant if

applicable) and chemical-

resistant gloves (e.g., nitrile or

neoprene).[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3]

Experimental Protocols: Handling and Storage
General Handling Procedures:

Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[1][3]

Avoid Contact: Prevent all contact with skin and eyes.[1] Avoid inhaling dust, fumes, and

vapors.[1]

Minimize Quantities: Use the smallest amount of the compound necessary for the

experiment.[1]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.[1]

Hygiene: Wash hands thoroughly after handling the material.[1]

Storage:

Store in a corrosives area.[3]
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.[3]

Spill Response Protocol
Immediate and appropriate action is critical in the event of a spill.

Minor Spill (within a fume hood):

Alert personnel in the immediate vicinity.[1]

Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[1]

Carefully collect the absorbed material into a sealed and labeled hazardous waste container.

[1]

Decontaminate the area with a suitable solvent, followed by soap and water.[1]

Major Spill (outside a fume hood or a large volume):

Evacuate the immediate area and alert others.[1]

If it is safe to do so, turn off all ignition sources.[1]

Close the laboratory doors and prevent entry.[1]

Immediately contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[1]

Waste Disposal Plan
All materials contaminated with 1-Bromo-2-(bromomethyl)naphthalene must be treated as

hazardous waste.

Contaminated Materials: This includes empty containers, absorbent materials from spills,

and contaminated PPE.[1]

Disposal Containers: Collect all waste in sealed, properly labeled containers.
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Regulations: Dispose of all waste in accordance with institutional, local, and national

hazardous waste regulations.[1][3]

Prohibited Disposal: Do not dispose of this material in standard laboratory trash or down the

drain.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-2-
(bromomethyl)naphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265571#personal-protective-equipment-for-
handling-1-bromo-2-bromomethyl-naphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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